Cas no 944465-16-1 (5-Fluoro-1-propyl-1H-indole-3-carbaldehyde)
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde is a fluorinated indole derivative with a propyl substituent at the 1-position and a formyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the fluorine atom enhances its reactivity and metabolic stability, making it valuable for structure-activity relationship studies. The propyl chain improves lipophilicity, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications in medicinal chemistry and material science.
944465-16-1 structure
Product Name:5-Fluoro-1-propyl-1H-indole-3-carbaldehyde
CAS No:944465-16-1
MF:C12H12FNO
MW:205.228186607361
MDL:MFCD12027454
CID:1070938
PubChem ID:25219839
Update Time:2025-06-08
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-1-propyl-1H-indole-3-carbaldehyde
- 1H-Indole-3-carboxaldehyde,5-fluoro-1-proply-
- 5-fluoro-1-propylindole-3-carbaldehyde
- DTXSID20649293
- MFCD12027454
- SCHEMBL8238735
- LS-02846
- 944465-16-1
- AKOS005171752
- CS-0316823
- STK504691
- ALBB-007659
- DB-349882
-
- MDL: MFCD12027454
- Inchi: 1S/C12H12FNO/c1-2-5-14-7-9(8-15)11-6-10(13)3-4-12(11)14/h3-4,6-8H,2,5H2,1H3
- InChI Key: ZIBVJAGZPUVTKE-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C=O)=CN2CCC
Computed Properties
- Exact Mass: 205.090292168g/mol
- Monoisotopic Mass: 205.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 22Ų
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM242261-1g |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 95%+ | 1g |
$302 | 2021-08-04 | |
| Chemenu | CM242261-5g |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 95%+ | 5g |
$853 | 2021-08-04 | |
| TRC | F022285-100mg |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F022285-250mg |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | F022285-500mg |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 500mg |
$ 600.00 | 2022-06-05 | ||
| Matrix Scientific | 038800-500mg |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 500mg |
$252.00 | 2023-09-09 | ||
| Chemenu | CM242261-1g |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 95%+ | 1g |
$359 | 2024-07-19 | |
| abcr | AB406680-500 mg |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 500MG |
€313.80 | 2022-08-31 | ||
| abcr | AB406680-1 g |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 1g |
€406.00 | 2023-04-25 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0904-1G |
5-fluoro-1-propyl-1H-indole-3-carbaldehyde |
944465-16-1 | 95% | 1g |
¥ 1,999.00 | 2023-04-12 |
5-Fluoro-1-propyl-1H-indole-3-carbaldehyde Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
944465-16-1 (5-Fluoro-1-propyl-1H-indole-3-carbaldehyde) Related Products
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